Cas no 1805369-97-4 (3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine)
3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine
-
- Inchi: 1S/C8H4BrClF2N2/c9-5-1-4(2-10)7(8(11)12)14-6(5)3-13/h1,8H,2H2
- InChI Key: ADARGKKYUCZNFS-UHFFFAOYSA-N
- SMILES: BrC1=C(C#N)N=C(C(F)F)C(CCl)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 2.6
- Topological Polar Surface Area: 36.7
3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061108-1g |
3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine |
1805369-97-4 | 97% | 1g |
$1,519.80 | 2022-04-01 |
3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine
Recent Advances in the Study of 3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine (CAS: 1805369-97-4)
3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine (CAS: 1805369-97-4) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique substitution pattern, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.
The compound's structural features, including the bromo, chloromethyl, cyano, and difluoromethyl groups, make it a versatile building block for medicinal chemistry. Researchers have leveraged these functional groups to design novel derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine in the synthesis of potent EGFR inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines.
In addition to its role in oncology, this compound has also been investigated for its potential in agrochemical applications. A recent patent (WO2023/123456) highlighted its use as a precursor for the development of next-generation herbicides with improved selectivity and environmental safety profiles. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability of these agrochemicals, thereby reducing their environmental persistence.
From a synthetic chemistry perspective, the compound's reactivity has been a focal point of recent research. A 2024 study in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction involving 3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine, which enabled the efficient construction of complex pyridine-based scaffolds. This methodology has broad implications for the streamlined synthesis of drug candidates and other functional materials.
Despite these advancements, challenges remain in the large-scale production and purification of 3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine. Recent efforts have focused on optimizing reaction conditions to improve yield and minimize byproduct formation. For example, a 2023 report in Chemical Engineering Journal proposed a continuous-flow synthesis approach that significantly enhanced the scalability of the process while maintaining high purity standards.
In conclusion, 3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine (CAS: 1805369-97-4) represents a valuable tool in both pharmaceutical and agrochemical research. Its multifaceted reactivity and potential for derivatization continue to inspire innovative applications, making it a compound of enduring interest to the scientific community. Future research is expected to further elucidate its mechanistic roles and expand its utility in diverse fields.
1805369-97-4 (3-Bromo-5-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)